Cas no 1456982-87-8 (ethyl 2-amino-4-fluoro-5-(pentan-3-yl)aminobenzoate)

• Product Name: ethyl 2-amino-4-fluoro-5-(pentan-3-yl)aminobenzoate
• CAS No: 1456982-87-8
• MF: C₁₄H₂₁FN₂O₂
• MW: 268.327147245407
• CID: 6486604
• PubChem ID: 61990304
• Update Time: 2025-05-27

ethyl 2-amino-4-fluoro-5-(pentan-3-yl)aminobenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-4-fluoro-5-(pentan-3-yl)aminobenzoate
• AKOS011265453
• ethyl 2-amino-4-fluoro-5-[(pentan-3-yl)amino]benzoate
• 1456982-87-8
• EN300-1165176

• Inchi： 1S/C14H21FN2O2/c1-4-9(5-2)17-13-7-10(14(18)19-6-3)12(16)8-11(13)15/h7-9,17H,4-6,16H2,1-3H3
• InChI Key： ASBOFLIZLXIXCM-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C(=O)OCC)C=C1NC(CC)CC)N

Computed Properties

• Exact Mass: 268.15870608g/mol
• Monoisotopic Mass: 268.15870608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on ethyl 2-amino-4-fluoro-5-(pentan-3-yl)aminobenzoate

Comprehensive Overview of Ethyl 2-amino-4-fluoro-5-(pentan-3-yl)aminobenzoate (CAS No. 1456982-87-8)

The compound ethyl 2-amino-4-fluoro-5-(pentan-3-yl)aminobenzoate (CAS No. 1456982-87-8) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring an ethyl ester group, a fluoro substituent, and a pentan-3-yl amine moiety, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for fluorinated aromatic compounds like ethyl 2-amino-4-fluoro-5-(pentan-3-yl)aminobenzoate has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to develop next-generation therapeutics with improved pharmacokinetic properties. The compound’s CAS No. 1456982-87-8 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the key advantages of ethyl 2-amino-4-fluoro-5-(pentan-3-yl)aminobenzoate is its adaptability in structure-activity relationship (SAR) studies. The presence of both amino and fluoro groups allows for precise modifications, enabling researchers to fine-tune molecular interactions. This is particularly valuable in the development of small-molecule inhibitors, a hot topic in oncology and infectious disease research.

From a synthetic perspective, the compound’s ethyl ester functionality offers flexibility in downstream derivatization. Chemists can hydrolyze this group to yield carboxylic acid derivatives or further react it to form amides, expanding its utility in combinatorial chemistry. Such versatility is highly sought after in high-throughput screening (HTS) campaigns, where diverse molecular libraries are essential.

Environmental and regulatory considerations also play a role in the compound’s appeal. Unlike some traditional intermediates, ethyl 2-amino-4-fluoro-5-(pentan-3-yl)aminobenzoate is designed with green chemistry principles in mind, minimizing hazardous byproducts. This aligns with the pharmaceutical industry’s shift toward sustainable synthesis, a topic gaining traction in both scientific literature and public discourse.

In summary, ethyl 2-amino-4-fluoro-5-(pentan-3-yl)aminobenzoate (CAS No. 1456982-87-8) represents a promising scaffold for modern drug discovery. Its structural features, combined with its applicability in SAR studies and combinatorial chemistry, make it a valuable asset for researchers aiming to address unmet medical needs. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing precision medicine and targeted therapies.